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Mechanistic Insight: Omipalisib (GSK2126458) is a potent dual PI3K/mTOR inhibitor that exerts anti-

leukemia effects in AML through a multi-faceted mechanism. Beyond its intended target, it uniquely

suppresses mitochondrial respiration and biogenesis and disrupts key metabolic pathways, including

glutathione metabolism and serine/glycine/threonine metabolism [1] [2]. This combined targeting of

oncogenic signaling and metabolic dependencies presents a promising therapeutic strategy.

Key Findings:

Omipalisib exhibited potent anti-proliferative effects in AML cell lines (e.g., IC₅₀ of 8.93 nM in THP-1

and 17.45 nM in OCI-AML3) [1].
Transcriptomic and metabolomic analyses confirmed downregulation of gene sets related to oxidative

phosphorylation, mitochondrial respiratory electron transport chain, and mitochondrial biogenesis [1]
[3].

In vivo, omipalisib significantly inhibited tumor growth and prolonged mouse survival without causing
weight loss, indicating effective anti-tumor activity and manageable toxicity in the experimental model

[1].

Detailed Experimental Protocols

Cell Culture and Treatment
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Objective: To maintain relevant AML cell lines and prepare omipalisib treatment solutions.

Materials:

Cell Lines: OCI-AML3 (cultured in MEMα with 20% FBS) and THP-1 (cultured in RPMI-1640 with
10% FBS) [2].

Omipalisib Stock: Dissolve omipalisib (TargetMol) in DMSO to prepare a high-concentration stock
solution (e.g., 10 mM). Aliquot and store at -20°C [2].

Procedure:

Culture cells in recommended media at 37°C in a 5% CO₂ humidified incubator.
For treatment experiments, prepare working concentrations of omipalisib (e.g., 50 nM) by diluting the

stock in complete culture medium. Ensure the final DMSO concentration is low (typically ≤0.1%) and
include a vehicle control with the same DMSO concentration [2].

Treat cells for specified durations (e.g., 24 hours for transcriptomic analysis, 72 hours for viability
assays).

Assessment of Mitochondrial Biogenesis and Function

Objective: To evaluate the effects of omipalisib on mitochondrial mass, membrane potential, and DNA

content.

Key Assays:

Mitochondrial Mass:

Staining: Use MitoTracker Green FM dye.

Analysis: Analyze stained cells via flow cytometry. A decrease in fluorescence indicates
reduced mitochondrial mass [2].

Mitochondrial Membrane Potential (ΔΨm):

Staining: Use TMRE (tetramethylrhodamine, ethyl ester) dye.

Analysis: Analyze via flow cytometry. A decrease in TMRE fluorescence indicates
mitochondrial membrane depolarization [2].

Mitochondrial DNA (mtDNA) Quantification:
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DNA Isolation: Extract total DNA from cell pellets using a commercial kit (e.g., DNeasy Kit,

Qiagen) [2].
qPCR Analysis: Perform quantitative PCR using primers specific to mitochondrial genes (e.g.,

MT-ND1, MT-ND4) and a nuclear reference gene (e.g., 18S rRNA or B2M). Calculate the
relative mtDNA copy number using the ΔΔCt method [2].

Mitochondrial Reactive Oxygen Species (ROS):

Staining: Use MitoSOX Red reagent.
Analysis: Analyze via flow cytometry. An increase in fluorescence indicates elevated

mitochondrial superoxide production [2].

Transcriptomic Analysis (RNA-seq)

Objective: To identify global gene expression changes induced by omipalisib, particularly in mitochondrial

pathways.

Procedure:

RNA Extraction: Extract total RNA from treated and control cells (e.g., using NucleoSpin RNA kit)
[ccitation:4].

Library Preparation and Sequencing: Prepare libraries (1 μg RNA input) and sequence on an
Illumina platform (e.g., NovaSeq 6000) [2].

Bioinformatic Analysis:
Align reads to a reference genome (e.g., hg19).

Identify Differentially Expressed Genes (DEGs) using tools like EBSeq.
Perform Gene Set Enrichment Analysis (GSEA) using databases like MSigDB to identify

enriched pathways (e.g., oxidative phosphorylation, mitochondrial biogenesis) [2] [3].

Metabolomic Analysis

Objective: To investigate changes in metabolic pathways, especially glutathione and serine/glycine

metabolism.

Procedure:

Metabolite Extraction:
Lyse cell pellets in methanol using a Geno Grinder.
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Collect supernatant, evaporate dry, and reconstitute in 50% methanol.

Filter through a 0.2 μm filter before analysis [2].
LC-MS Analysis:

Use an HPLC system (e.g., Agilent 1290 UHPLC) coupled to a Q-TOF mass spectrometer.
Employ a reversed-phase column (e.g., HSS T3) with a mobile phase of 0.1% formic acid in

water and acetonitrile [2].
Data Analysis:

Process raw data for metabolite identification and quantification.
Perform metabolite enrichment analysis to identify significantly altered pathways [2].

Summary of Key Quantitative Data

Table 1: Omipalisib Anti-proliferative Effects in AML Cell Lines (72-hour treatment)

Cell Line Genetic Background IC₅₀ (nM) Culture Medium

THP-1 MLL-rearranged 8.93 RPMI-1640 + 10% FBS

OCI-AML3 DNMT3A R882C, NPM1 mut 17.45 MEMα + 20% FBS

Table 2: Summary of Key Omipalisib-Induced Effects on Mitochondria and Metabolism (50 nM, 24-hour

treatment in OCI-AML3)

Parameter
Category

Specific Target/Analyte Observed Effect Primary Method

Transcriptomics Oxidative Phosphorylation Downregulated RNA-seq, GSEA [3]

Mitochondrial Respiratory

Chain

Downregulated RNA-seq, GSEA [3]

Metabolism Serine, Glycine, Threonine

Metabolism

Downregulated RNA-seq,

Metabolomics [1]
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Parameter
Category

Specific Target/Analyte Observed Effect Primary Method

Glutathione Metabolism &

Levels

Downregulated /

Decreased

RNA-seq,

Metabolomics [1]

Signaling Pathways and Experimental Workflow
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1. Cell Treatment & Setup

2. Mitochondrial Assessment

3. Omics & Mechanism Analysis

4. Key Outcomes

Culture AML Cell Lines
(OCI-AML3, THP-1)

Prepare Omipalisib
(50 nM working conc.)

Treat Cells for 24-72 hrs
(DMSO Vehicle Control)

Flow Cytometry:
- MitoTracker Green (Mass)

- TMRE (Membrane Potential)
- MitoSOX (ROS)

mtDNA Quantification
(qPCR with mt-specific primers)

RNA-seq & GSEA LC-MS Metabolomics

Western Blot (Validation)
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Inhibition of
Mitochondrial Biogenesis

Suppression of
Oxidative Phosphorylation

Reprogramming of
Amino Acid Metabolism
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Diagram 1: Experimental workflow for evaluating omipalisib's effects on mitochondrial biogenesis.
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Diagram 2: Molecular mechanisms of omipalisib showing dual inhibition of PI3K/mTOR signaling and

mitochondrial processes.
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Critical Considerations and Safety Notes

Cardiovascular Toxicity: Preclinical studies in dogs indicate that chronic omipalisib treatment can
prolong the QT interval and potentially induce ventricular arrhythmias like Torsade de Pointes (TdP).

This risk should be monitored, especially in translational studies [4].
Metabolic Compensation: Combining omipalisib with inhibitors of compensatory pathways (e.g.,

MAPK) may enhance efficacy, as shown in pancreatic cancer models [5].
Experimental Controls: Always include vehicle (DMSO) controls matched for concentration and

volume. Verify inhibition of the primary PI3K/AKT/mTOR pathway by western blotting (e.g., reduced
phospho-AKT and phospho-S6) in parallel experiments [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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